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Compound of Interest

Compound Name: 2-Cyclopropoxy-6-fluoropyridine

Cat. No.: B15332221

Get Quote

Technical Profile: 2-Cyclopropoxy-6-
fluoropyridine
CAS: 1394915-17-3 | Formula: C₈H₈FNO | M.W.: 153.15 g/mol [1][2]

Part 1: Executive Technical Summary
2-Cyclopropoxy-6-fluoropyridine is a specialized heterocyclic building block utilized in the

optimization of lead compounds for drug discovery. It serves as a strategic bioisostere for 2-

methoxy-6-fluoropyridine, offering a distinct pharmacokinetic profile due to the unique

physicochemical properties of the cyclopropyl group.

In medicinal chemistry, this moiety is primarily employed to:

Modulate Lipophilicity: The cyclopropyl group increases logP compared to a methyl group,

enhancing membrane permeability without the entropic penalty of longer alkyl chains.

Enhance Metabolic Stability: The strained cyclopropyl ring resists oxidative dealkylation (O-

dealkylation) by cytochrome P450 enzymes more effectively than methoxy or ethoxy groups,

extending the half-life (
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) of the parent drug.

Facilitate

Diversification: The C6-fluorine atom remains highly activated for further nucleophilic
aromatic substitution, allowing this fragment to serve as a "linker" or core scaffold in
fragment-based drug design (FBDD).

Part 2: Physicochemical Properties
The following data characterizes the compound's behavior in synthetic and biological

environments.

Property Value / Description Technical Note

Appearance Colorless to pale yellow liquid
Typical of halogenated

alkoxypyridines.

Boiling Point ~195–205 °C (Predicted)
Extrapolated from 2-fluoro-6-

methoxypyridine (bp ~160°C).

Density 1.18 ± 0.06 g/cm³ (Predicted)
Higher density due to fluorine

substitution.

LogP (Calc) 2.15 ± 0.3
Moderate lipophilicity; optimal

for CNS penetration.

TPSA 22.1 Å²

Low polar surface area

suggests high passive

permeability.

pKa (Conj. Acid) ~0.5–1.0

The pyridine nitrogen is weakly

basic due to the electron-

withdrawing fluorine (inductive

effect,

).

Solubility DMSO, DCM, MeOH, EtOAc

Sparingly soluble in water;

requires organic co-solvent for

bioassays.
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Part 3: Structural & Electronic Analysis
The chemical behavior of 2-cyclopropoxy-6-fluoropyridine is governed by the interplay

between the fluorine atom and the cyclopropoxy substituent on the pyridine ring.

Electronic Effects
Fluorine (C6): Exerts a strong inductive withdrawing effect (

), significantly lowering the electron density of the pyridine ring. This deactivates the ring
toward electrophilic aromatic substitution (

) but highly activates the C6 position for nucleophilic attack (

) if the cyclopropoxy group is not the leaving group.

Cyclopropoxy (C2): Acts as a weak

-donor and a

-donor. However, the unique orbital hybridization of the cyclopropyl ring (high

-character in C-C bonds, high

-character in C-H bonds) creates a steric and electronic shield that stabilizes the ether
linkage against enzymatic cleavage.

Visualization: Structural Logic & Reactivity
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Figure 1: Structure-property relationship map illustrating how substituents dictate the chemical

behavior of the pyridine core.
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Part 4: Synthesis & Experimental Protocols
Expert Insight: The synthesis of this compound typically relies on Nucleophilic Aromatic

Substitution (

).[3][4] While 2,6-difluoropyridine is a symmetric starting material, the introduction of the first
nucleophile (cyclopropanol) requires careful stoichiometric control to prevent bis-substitution.

Protocol: Mono-Substitution of 2,6-Difluoropyridine
Reagents:

2,6-Difluoropyridine (1.0 equiv)[5]

Cyclopropanol (1.05 equiv)

Sodium Hydride (NaH, 60% dispersion, 1.1 equiv)

Solvent: Anhydrous THF or DMF

Methodology:

Activation: In a flame-dried round-bottom flask under

, suspend NaH in anhydrous THF at 0°C.

Alkoxide Formation: Dropwise add cyclopropanol. Stir at 0°C for 30 minutes until

evolution ceases. The formation of sodium cyclopropoxide is critical before introducing the
electrophile.

Substitution: Cool the solution to -10°C. Add 2,6-difluoropyridine dropwise. Note: Low

temperature is essential to favor mono-substitution over bis-substitution.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor

by TLC (Hexane/EtOAc) or LC-MS.

Quench & Workup: Quench carefully with sat.

. Extract with
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(x3). Wash combined organics with brine, dry over

, and concentrate.

Purification: Purify via silica gel flash chromatography (gradient 0-10% EtOAc in Hexanes).

Visualization: Synthesis Workflow
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Figure 2: Step-by-step synthetic pathway emphasizing kinetic control to ensure mono-

substitution.

Part 5: Handling, Safety, and Stability
Self-Validating Safety Protocol:

Volatility: As a low-molecular-weight fluorinated ether, this compound is likely volatile. Always

handle in a fume hood. Avoid high-vacuum drying for extended periods to prevent mass loss.
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Reactivity: The C6-fluorine is labile. Avoid storing in basic media (e.g., amine solvents) for

long durations, as this may lead to slow degradation via further

or hydrolysis.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Hazards (GHS Classification derived from analogs):

H226: Flammable liquid and vapor.[5]

H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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